Cas no 220208-60-6 (4,4',7-Trihydroxyflavan; (2R*,4S*)-form, 4-Me ether)
220208-60-6 structure
Product Name:4,4',7-Trihydroxyflavan; (2R*,4S*)-form, 4-Me ether
CAS No:220208-60-6
MF:C16H16O4
MW:272.295845031738
CID:6739682
Update Time:2024-03-03
4,4',7-Trihydroxyflavan; (2R*,4S*)-form, 4-Me ether Chemical and Physical Properties
Names and Identifiers
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- 4,4',7-Trihydroxyflavan; (2R*,4S*)-form, 4-Me ether
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- Inchi: 1S/C16H16O4/c1-19-15-9-14(10-2-4-11(17)5-3-10)20-16-8-12(18)6-7-13(15)16/h2-8,14-15,17-18H,9H2,1H3
- InChI Key: PLKLPQLNVHGAMM-UHFFFAOYSA-N
- SMILES: COC1C2C(=CC(=CC=2)O)OC(C2C=CC(O)=CC=2)C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- XLogP3: 1.37
4,4',7-Trihydroxyflavan; (2R*,4S*)-form, 4-Me ether Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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